2-{[(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)sulfonyl]oxy}-5-nitro-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: (5-nitro-1,3-dioxobenzo[de]isoquinolin-2-yl) 1,3-dimethyl-2-oxobenzimidazole-5-sulfonate
• InChI: InChI=1S/C21H14N4O8S/c1-22-16-7-6-13(10-17(16)23(2)21(22)28)34(31,32)33-24-19(26)14-5-3-4-11-8-12(25(29)30)9-15(18(11)14)20(24)27/h3-10H,1-2H3
• InChI Key: ZPUBOKGPMZMRBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)ON3C(=O)C4=CC=CC5=CC(=CC(=C54)C3=O)[N+](=O)[O-])N(C1=O)C
• Molecular Formula: C21H14N4O8S
• Molecular Weight: 482.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzo[de]isoquinoline-1,3-diones involves multi-step chemical reactions. These compounds can be synthesized from commercially available precursors through a series of reactions, including nitration, cyclization, and functional group modifications. For instance, derivatives of benzo[de]isoquinoline-1,3-diones have been synthesized through visible light-promoted reactions and traditional heating methods, demonstrating the versatility in their synthetic approaches (Liu et al., 2016; Kefayati et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds shows significant interactions and conformations, which are crucial for their reactivity and properties. For example, the crystal structure analysis of a related compound revealed a U-shaped conformation allowing for intercalated π–π interactions, highlighting the importance of molecular conformation in determining its chemical behavior (Bortoluzzi et al., 2011).

Chemical Reactions and Properties

Compounds within this chemical family participate in various chemical reactions, influenced by their functional groups and molecular structure. For instance, they have been used in radical-triggered addition/cyclization reactions, demonstrating their reactivity in forming complex heterocyclic structures (Tang et al., 2021).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are influenced by their molecular structure and substituents. These properties are crucial for their application in material science and organic synthesis. For example, the solvated crystal structure of a related compound provides insights into its solubility and interaction with solvents, which are essential for its application in synthesis and material processing (Celik et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and electron affinity, are determined by the compound's molecular structure. For instance, benzo[de]isoquinoline-1,3-dione condensed asymmetric azaacenes have been studied for their electron affinity and π–π stacking interactions, indicating their potential as electron acceptors in various chemical and material applications (Zhou et al., 2022).

Scientific Research Applications

Antiviral Applications

Compounds within the benzo[de]isoquinoline-dione class have been evaluated for their antiviral properties. Specifically, derivatives such as 5-nitro-2-(2-dimethylaminoethyl)-benzo[de]isoquinoline-1,3-dione and 5-nitro-2-[2-(1-pyrrolidine)-ethyl]-benzo[de]isoquinoline-1,3-dione demonstrated inhibitory activity against herpes simplex and vaccinia viruses in chick embryo cell cultures. However, influenza and Sindbis virus replication were unaffected. These findings highlight the potential of these compounds in the development of antiviral therapies, emphasizing their role in preventing or reducing the severity of ocular and dermal infections caused by vaccinia virus in rabbit models (GARCIA-GANCEDO et al., 1979).

Photoinitiating Systems for Polymerization

Derivatives of 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-diones, including those with nitro- or amino- substituents, have been utilized in photoinitiating systems for polymerization. These systems can efficiently initiate the polymerization of epoxides and acrylates under exposure to various visible LEDs, including violet-blue, green, and red light. This application demonstrates the utility of these compounds in polymer science, especially in enabling polymerization under mild conditions and potentially across a panchromatic range (Xiao et al., 2015).

Sensing and Detection Applications

A water-soluble fluorescent sensor based on a derivative of 2-(2-(8-hydroxyquinolin)-yl)benzimidazole, which likely shares structural similarities with the compound of interest, has been synthesized. This sensor shows highly selective and sensitive detection of Hg2+ ions with a fluorescence "ON–OFF" response in buffered aqueous solutions. This application is significant for environmental monitoring and the detection of mercury ions, showcasing the versatility of related compounds in sensor development (Zhong et al., 2014).

Serine Protease Inactivation

N-(Sulfonyloxy)phthalimides and analogous compounds, such as 1H-benz[de]isoquinoline-1,3(2H)-diones, have been identified as potent inactivators of serine proteases. These compounds act as suicide substrates, leading to irreversible modification of the target protease, which has implications for therapeutic interventions in conditions mediated by serine proteases (Neumann & Gütschow, 1994).